Cas no 1807052-24-9 (3-Bromo-5-(3-chloropropyl)nitrobenzene)

• Product Name: 3-Bromo-5-(3-chloropropyl)nitrobenzene
• CAS No: 1807052-24-9
• MF: C₉H₉BrClNO₂
• MW: 278.530260801315
• CID: 4975131
• Update Time: 2023-08-24

3-Bromo-5-(3-chloropropyl)nitrobenzene Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-5-(3-chloropropyl)nitrobenzene

• Inchi： 1S/C9H9BrClNO2/c10-8-4-7(2-1-3-11)5-9(6-8)12(13)14/h4-6H,1-3H2
• InChI Key： HTWRUDQKEGCUTQ-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=C(C=1)CCCCl)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 198
• XLogP3: 3.7
• Topological Polar Surface Area: 45.8